Cas no 20845-92-5 (Rhodium(III) 2-ethylhexanoate)

• Product Name: Rhodium(III) 2-ethylhexanoate
• CAS No: 20845-92-5
• MF: C₂₄H₄₅O₆Rh
• MW: 532.51601099968
• CID: 51670
• PubChem ID: 89395
• Update Time: 2025-10-27

Rhodium(III) 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• Rhodium(III) 2-ethylhexanoate
• RHODIUM 2-ETHYLHEXANOATE SOLUTION
• Rhodium Resinate MR4504-P
• Hexanoic acid, 2-ethyl-, rhodium(3+) salt
• Hexanoic acid, 2-ethyl-, rhodium(3+) salt (3:1)
• Rhodium 2-ethylhexanoate
• Rhodium tris(2-ethylhexanoate)
• rhodium(3+) tris(2-ethylhexanoate)
• Hexanoicacid, 2-ethyl-, rhodium(3+) salt (8CI,9CI)
• EINECS 244-079-1
• Rhodium(III)2-ethylhexanoate
• 2-ethylhexanoate;rhodium(3+)
• A912137
• BMTDZORNBFQUEA-UHFFFAOYSA-K
• DTXSID80890789
• 20845-92-5
• rhodium(3+) tris(2-butyl butyrate)
• G86893
• DTXCID201031161

• MDL： MFCD14155708
• Inchi： 1S/3C8H16O2.Rh/c3*1-3-5-6-7(4-2)8(9)10;/h3*7H,3-6H2,1-2H3,(H,9,10);/q;;;+3/p-3
• InChI Key： BMTDZORNBFQUEA-UHFFFAOYSA-K
• SMILES： [Rh+3].[O-]C(C(CC)CCCC)=O.[O-]C(C(CC)CCCC)=O.[O-]C(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 532.22711g/mol
• Monoisotopic Mass: 532.22711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 15
• Complexity: 93.9
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u7279\u6b8a\u6c14\u5473\u6d45\u7eff\u8272\u81f3\u84dd\u8272\u7c89\u672b\u6216\u8005\u7ed3\u6676\u6027\u7c89\u672b\u3002","dst":"Special smell light green to blue powder or crystalline powder."},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}

Rhodium(III) 2-ethylhexanoate Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on Rhodium(III) 2-ethylhexanoate

Rhodium(III) 2-Ethylhexanoate: A Comprehensive Overview

Rhodium(III) 2-ethylhexanoate, also known by its CAS number 20845-92-5, is a significant compound in the field of organometallic chemistry. This compound has garnered attention due to its unique properties and diverse applications in catalysis, materials science, and industrial processes. The rhodium(III) ion, with its distinctive electronic configuration, plays a pivotal role in the compound's functionality. The 2-ethylhexanoate ligand, on the other hand, contributes to the stability and reactivity of the complex.

Recent studies have highlighted the importance of rhodium-based catalysts in various industrial reactions. Rhodium(III) 2-ethylhexanoate has been extensively researched for its potential in catalyzing hydrogenation reactions, which are critical in the production of fine chemicals and pharmaceuticals. The ligand's structure, particularly the ethylhexanoate group, influences the selectivity and activity of the catalyst. Researchers have found that the steric and electronic properties of this ligand can be fine-tuned to optimize catalytic performance.

In addition to its catalytic applications, rhodium(III) 2-ethylhexanoate has shown promise in materials science. The compound is being explored as a precursor for synthesizing rhodium nanoparticles, which are highly sought after for their applications in sensors, electronics, and energy storage devices. The ability to control the size and shape of these nanoparticles through careful manipulation of the synthesis conditions has opened new avenues for material design.

The synthesis of rhodium(III) 2-ethylhexanoate involves a multi-step process that typically begins with the reaction of rhodium chloride with sodium ethylhexanoate. This process requires precise control over reaction conditions to ensure high purity and stability of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, reducing the environmental footprint associated with its production.

One of the most exciting developments in this field is the use of rhodium(III) 2-ethylhexanoate in asymmetric catalysis. Asymmetric catalysis is a rapidly growing area of research due to its ability to produce enantiomerically enriched compounds, which are essential in drug discovery and development. The chiral environment created by the rhodium(III) center and the ethylhexanoate ligand makes this compound an ideal candidate for such applications.

Moreover, rhodium(III) 2-ethylhexanoate has been studied for its potential in photocatalysis. In photocatalytic reactions, light energy is used to drive chemical transformations, offering a sustainable alternative to traditional thermal methods. The compound's ability to absorb light across a broad spectrum makes it suitable for applications such as water splitting and organic synthesis under solar irradiation.

Despite its numerous advantages, there are challenges associated with the use of rhodium(III) 2-ethylhexanoate. One major concern is its cost-effectiveness due to the high price of rhodium metal. Researchers are actively exploring ways to reduce costs while maintaining or improving performance through innovative synthesis routes and recycling strategies.

In conclusion, rhodium(III) 2-ethylhexanoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of electronic and steric properties makes it an invaluable tool in catalysis, materials science, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in advancing modern technology and industry.